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Get Quote

What is Known About Chlorobutanol Hemihydrate

The table below summarizes key information about chlorobutanol hemihydrate from the search results.

Property Description

Core Function [1] [2] Preservative with antibacterial and antifungal properties.

Common Applications [1]

[3] [2]

Used in pharmaceutical formulations (injectables, ophthalmic solutions),

cosmetics, and veterinary medicine.

Typical Preservative
Concentration [1]

0.5% in multi-ingredient preparations.

Mechanism of Action [1] Functions as a detergent, disrupting the lipid structure of the cell

membrane, increasing cell permeability, and leading to cell lysis.

Toxicity Considerations [1] In vitro studies show it can induce conjunctival and corneal cell toxicity at

concentrations as low as 0.1% to 0.5%.

Proposed Testing Workflow
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To help guide your research, the diagram below outlines a general logical workflow for designing a

preservative efficacy test, based on the core requirements for such a study. You can use this as a framework,

filling in the specifics for chlorobutanol hemihydrate and its alternatives.
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Key Experimental Parameters

Define Testing Objective

Select Preservatives
(Chlorobutanol vs. Alternatives)

Prepare Test Formulations

Inoculate with Microbial Strains

Incubate and Sample at Intervals

Analyze Microbial Recovery

Evaluate Against Efficacy Criteria

Report Comparative Results

Preservative Concentrations Challenge Microorganisms
(e.g., Bacteria, Fungi, Yeast)Test Formulation Matrix

Sampling Time Points
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The diagram illustrates that a robust comparison must control for several key parameters, which should be

consistent across all tested preservatives.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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